molecular formula C17H19NO4 B8534345 3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide

3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide

Cat. No.: B8534345
M. Wt: 301.34 g/mol
InChI Key: JUMSFMBJMHFNFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide is a useful research compound. Its molecular formula is C17H19NO4 and its molecular weight is 301.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H19NO4

Molecular Weight

301.34 g/mol

IUPAC Name

3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide

InChI

InChI=1S/C17H19NO4/c1-11-15(21-3)9-12(10-16(11)22-4)17(19)18-13-7-5-6-8-14(13)20-2/h5-10H,1-4H3,(H,18,19)

InChI Key

JUMSFMBJMHFNFN-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1OC)C(=O)NC2=CC=CC=C2OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (10 mL) and 3,5-dimethoxy-4-methylbenzoic acid (1.0 g, 5.1 mmol) was refluxed under argon until no starting material was observed by TLC. After cooling reaction mixture to rt, concentrated mixture in vacuo. The resulting brown oil was added to a mixture of 2-aminophenol (580 mg, 5.3 mmol), diisopropylethyl amine (1.1 mL, 6.3 mmol) and THF (40 mL) at 0° C. and then brought to rt overnight. After concentrating mixture in vacuo, the resulting brown oil was purified by flash chromatography on silica gel, using a gradient elution from 1:9 EtOAc:hexanes to 1:1 EtOAc:hexanes. This afforded the desired intermediate, 3,5-dimethoxy-N-(2-methoxyphenyl)-4-methylbenzamide, as a colorless solid.
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
580 mg
Type
reactant
Reaction Step Two
Quantity
1.1 mL
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two

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